Cas no 593-78-2 (Hypochlorous acid,methyl ester (9CI))

Hypochlorous acid,methyl ester (9CI) structure
593-78-2 structure
Product name:Hypochlorous acid,methyl ester (9CI)
CAS No:593-78-2
MF:CH3OCl
MW:66.48692
CID:375988
PubChem ID:79056

Hypochlorous acid,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hypochlorous acid,methyl ester (9CI)
    • hypochlorous acid, methyl ester
    • methyl hypochlorite
    • UCFFGYASXIPWPD-UHFFFAOYSA-N
    • DTXSID70208036
    • Q3065082
    • chloro methyl ether
    • 593-78-2
    • CH3OCl
    • Inchi: InChI=1S/CH3ClO/c1-3-2/h1H3
    • InChI Key: UCFFGYASXIPWPD-UHFFFAOYSA-N
    • SMILES: COCl

Computed Properties

  • Exact Mass: 65.98729
  • Monoisotopic Mass: 65.9872424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 4.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.1000 (rough estimate)
  • Boiling Point: -6°C (rough estimate)
  • Refractive Index: 1.3430 (estimate)
  • PSA: 9.23

Hypochlorous acid,methyl ester (9CI) Related Literature

  • 1. Chlorination of αβ-unsaturated carbonyl compounds. Part V. Mechanism of chlorination of αβ-unsaturated ketones in methanol and in trifluoroacetic acid
    Mercedes C. Cabaleiro,Alicia B. Chopa J. Chem. Soc. Perkin Trans. 2 1974 452
  • 2. Chlorination of α,β-unsaturated ketones and esters in the presence of acid scavengers
    Victor L. Heasley,Stephen L. Elliott,Paul E. Erdman,Daphne E. Figueroa,Kevin W. Krosley,Timothy J. Louie,Hal B. Moore,Brad P. Mudge,Danny F. Nogales,John Nordeen,Melanie L. Oakes,James W. Rosbrugh,Andreas M. Sauerbrey,Terry Y. Shibuya,Mark S. Stanley,Cary C. Stewart,Dale F. Shellhamer,Gene E. Heasley J. Chem. Soc. Perkin Trans. 2 1991 393
  • 3. 259. Nuclear magnetic resonance of the methyl esters of some inorganic oxyacids
  • Keith Smith,Michael Butters,Walter E. Paget,Dominique Goubet,Emmanuelle Fromentin,Barry Nay Green Chem. 1999 1 83
  • 5. Formation of cyclized, including 3,5-cyclosteroid, alkenes from β,γ-unsaturated Grignard reagents induced by elimination of a δ-alkoxy group
    Peter M. Fischer,Merlin E. H. Howden J. Chem. Soc. Perkin Trans. 1 1987 475

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